methyl 3-[(2,4-diethoxybenzoyl)amino]-2-thiophenecarboxylate

• IUPAC Name: methyl 3-[(2,4-diethoxybenzoyl)amino]thiophene-2-carboxylate
• InChI: InChI=1S/C17H19NO5S/c1-4-22-11-6-7-12(14(10-11)23-5-2)16(19)18-13-8-9-24-15(13)17(20)21-3/h6-10H,4-5H2,1-3H3,(H,18,19)
• InChI Key: MWASAWXAUTXYEQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)C(=O)NC2=C(SC=C2)C(=O)OC)OCC
• Molecular Formula: C17H19NO5S
• Molecular Weight: 349.4 g/mol

Description

Methyl 3-[(2,4-diethoxybenzoyl)amino]-2-thiophenecarboxylate, also known as DEB-TMC, is a chemical compound that has been extensively studied for its potential applications in the field of medicine and biology. It belongs to the class of thiophene-based compounds and has been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial properties.

Scientific Research Applications

Methyl 3-[(2,4-diethoxybenzoyl)amino]-2-thiophenecarboxylate has been extensively studied for its potential applications in the field of medicine and biology. It has been found to exhibit anti-inflammatory properties, which make it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. It has also been found to exhibit anti-cancer properties, particularly against breast cancer and melanoma cells. Additionally, it has been found to exhibit anti-bacterial properties, making it a potential candidate for the development of new antibiotics.

Mechanism of Action

The mechanism of action of methyl 3-[(2,4-diethoxybenzoyl)amino]-2-thiophenecarboxylate is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in inflammation and cancer growth. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation. methyl 3-[(2,4-diethoxybenzoyl)amino]-2-thiophenecarboxylate has also been found to inhibit the activity of certain protein kinases, which are involved in the regulation of cell growth and division.
Biochemical and Physiological Effects:
methyl 3-[(2,4-diethoxybenzoyl)amino]-2-thiophenecarboxylate has been found to exhibit a wide range of biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor alpha (TNF-α), which are involved in the inflammatory response. It has also been found to induce apoptosis, or programmed cell death, in cancer cells. Additionally, it has been found to inhibit the growth of certain bacteria, such as Staphylococcus aureus and Escherichia coli.

Advantages and Limitations for Lab Experiments

Methyl 3-[(2,4-diethoxybenzoyl)amino]-2-thiophenecarboxylate has several advantages for lab experiments, including its high purity and high yield, which make it easy to work with. It has also been found to be stable under a wide range of conditions, which makes it suitable for long-term storage. However, one limitation of methyl 3-[(2,4-diethoxybenzoyl)amino]-2-thiophenecarboxylate is its relatively low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for the study of methyl 3-[(2,4-diethoxybenzoyl)amino]-2-thiophenecarboxylate. One direction is the development of new derivatives of the compound with improved properties, such as increased solubility and potency. Another direction is the study of the compound's effects on other diseases and conditions, such as Alzheimer's disease and diabetes. Additionally, the development of new methods for the synthesis of methyl 3-[(2,4-diethoxybenzoyl)amino]-2-thiophenecarboxylate and its derivatives could lead to more efficient and cost-effective production of the compound.

Synthesis Methods

The synthesis of methyl 3-[(2,4-diethoxybenzoyl)amino]-2-thiophenecarboxylate involves a multi-step reaction process that begins with the reaction of 2,4-diethoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 3-amino-2-thiophenecarboxylic acid methyl ester to produce methyl 3-[(2,4-diethoxybenzoyl)amino]-2-thiophenecarboxylate. The synthesis method has been optimized to yield high purity and high yield of the compound.